Cas no 62895-93-6 (Benzenamine, 4,4'-[1,5-pentanediylbis(oxy)]bis[N-phenyl-)

• Product Name: Benzenamine, 4,4'-[1,5-pentanediylbis(oxy)]bis[N-phenyl-
• CAS No: 62895-93-6
• MF: C₂₉H₃₀N₂O₂
• MW: 438.560707569122
• CID: 429133
• PubChem ID: 71381956
• Update Time: 2025-04-19

Benzenamine, 4,4'-[1,5-pentanediylbis(oxy)]bis[N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[1,5-pentanediylbis(oxy)]bis[N-phenyl-
• 4-[5-(4-anilinophenoxy)pentoxy]-N-phenylaniline
• N,N'-[Pentane-1,5-diylbis(oxy-4,1-phenylene)]dianiline
• 62895-93-6
• DTXSID70804370

• Inchi： 1S/C29H30N2O2/c1-4-10-24(11-5-1)30-26-14-18-28(19-15-26)32-22-8-3-9-23-33-29-20-16-27(17-21-29)31-25-12-6-2-7-13-25/h1-2,4-7,10-21,30-31H,3,8-9,22-23H2
• InChI Key： DENKZUMWLYTWDH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NC1C=CC=CC=1)CCCCCOC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 438.2309
• Monoisotopic Mass: 438.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52